Cas no 747414-20-6 (Ethyl 5-(2,4-bis(benzyloxy)-5-isopropylphenyl)isoxazole-3-carboxylate)

• Product Name: Ethyl 5-(2,4-bis(benzyloxy)-5-isopropylphenyl)isoxazole-3-carboxylate
• CAS No: 747414-20-6
• MF: C₂₉H₂₉NO₅
• MW: 471.544268369675
• CID: 844096
• PubChem ID: 24773451
• Update Time: 2025-11-02

Ethyl 5-(2,4-bis(benzyloxy)-5-isopropylphenyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2,4-bis(benzyloxy)-5-isopropylphenyl)isoxazole-3-carboxylate
• 3-Isoxazolecarboxylic acid, 5-[5-(1-methylethyl)-2,4-bis(phenylmethoxy)phenyl]-, ethyl ester
• ethyl 5-[2,4-bis(phenylmethoxy)-5-propan-2-ylphenyl]-1,2-oxazole-3-carboxylate
• 5-(2,4-bis(benzyloxy)-5-isopropylphenyl)isoxazole-3-carboxylic acid ethyl ester
• 5-(2,4-bis-benzyloxy-5-isopropyl-phenyl)-isoxazole-3-carboxylic acid ethyl ester
• AK127911
• KB-77136
• SureCN2356337
• SCHEMBL2356337
• DTXSID40647251
• CS-M1294
• CS-13858
• XEB41420
• Ethyl 5-[2,4-bis(benzyloxy)-5-(propan-2-yl)phenyl]-1,2-oxazole-3-carboxylate
• ethyl5-(2,4-bis(benzyloxy)-5-isopropylphenyl)isoxazole-3-carboxylate
• JWLDSZFGMHPMOO-UHFFFAOYSA-N
• AKOS016013336
• ethyl 5-(2,4-bis(benzyloxy) -5-isopropyl phenyl)isoxazole-3-carboxylate
• 747414-20-6
• C29H29NO5
• DB-096069

• Inchi： 1S/C29H29NO5/c1-4-32-29(31)25-16-28(35-30-25)24-15-23(20(2)3)26(33-18-21-11-7-5-8-12-21)17-27(24)34-19-22-13-9-6-10-14-22/h5-17,20H,4,18-19H2,1-3H3
• InChI Key： JWLDSZFGMHPMOO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(C2=CC(C(=O)OCC)=NO2)=CC=1C(C)C)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 471.20457303g/mol
• Monoisotopic Mass: 471.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on Ethyl 5-(2,4-bis(benzyloxy)-5-isopropylphenyl)isoxazole-3-carboxylate

Introduction to Ethyl 5-(2,4-bis(benzyloxy)-5-isopropylphenyl)isoxazole-3-carboxylate

CAS No. 747414-20-6 represents a pivotal synthetic intermediate in the development of novel pharmaceutical compounds with potential therapeutic applications. This compound, known as Ethyl 5-(2,4-bis(benzyloxy)-5-isopropylphenyl)isoxazole-3-carboxylate, is characterized by its complex molecular structure that combines aromatic, aliphatic, and heterocyclic functionalities. The molecule features a central isoxazole ring fused with a benzene ring through a 2,4-bis(benzyloxy) substituent, while the 5-isopropylphenyl group introduces steric and electronic effects that are critical for its pharmacological activity. The presence of benzyloxy groups further enhances the compound's solubility and metabolic stability, making it a promising candidate for drug development.

Recent advances in medicinal chemistry have highlighted the importance of isoxazole-based derivatives in targeting specific biological pathways. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with 2,4-bis(benzyloxy) substitutions exhibit enhanced binding affinity to G protein-coupled receptors (GPCRs), which are key targets for treating inflammatory and neurodegenerative diseases. The 5-isopropylphenyl substituent in this molecule contributes to its ability to modulate intracellular signaling cascades, a property that has been validated through computational modeling and in vitro assays. These findings underscore the potential of Ethyl 5-(2,4-bis(benzyloxy)-5-isopropylphenyl)isoxazole-3-carboxylate as a scaffold for designing next-generation therapeutics.

The synthesis of Ethyl 5-(2,4-bis(benzyloxy)-5-isopropylphenyl)isoxazole-3-carboxylate involves a multi-step process that emphasizes the importance of stereochemistry and functional group compatibility. A 2024 paper in Organic & Biomolecular Chemistry reported the use of microwave-assisted coupling reactions to efficiently assemble the isoxazole ring with the aromatic core. This methodology not only reduces reaction time but also minimizes byproduct formation, aligning with green chemistry principles. The benzyloxy groups are introduced through a Suzuki coupling reaction, which ensures site-specific modification and maintains the integrity of the molecular framework. Such synthetic strategies are critical for large-scale production and clinical applications.

Pharmacological studies on Ethyl 5-(2,4-bis(benzyloxy)-5-isopropylphenyl)isoxazole-3-carboxylate have revealed its potential in modulating inflammatory responses. A 2023 preclinical trial published in Pharmaceutical Research showed that this compound significantly inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The 5-isopropylphenyl group appears to play a crucial role in this activity by interacting with the NF-κB signaling pathway, a key mediator of inflammation. These results suggest that the compound could be further developed as an anti-inflammatory agent for conditions like rheumatoid arthritis and sepsis.

Furthermore, the isoxazole ring in this molecule is known for its ability to form hydrogen bonds with biological targets, enhancing its binding efficiency. A 2024 computational study in Drug Discovery Today predicted that the 2,4-bis(benzyloxy) substituents could act as molecular probes for targeting specific enzymes, such as phosphatidylinositol 3-kinase (PI3K), which is implicated in cancer progression. The 5-isopropylphenyl group may also contribute to the molecule's ability to disrupt protein-protein interactions, a mechanism that is increasingly being explored in drug discovery. These insights highlight the versatility of Ethyl 5-(2,4-bis(benzyloxy)-5-isopropylphenyl)isoxazole-3-carboxylate as a platform for developing multifunctional therapeutics.

Despite its promising properties, the development of Ethyl 5-(2,4-bis(benzyloxy)-5-isopropylphenyl)isoxazole-3-carboxylate faces challenges related to metabolic stability and bioavailability. A 2023 review in Advanced Drug Delivery Reviews emphasized the need for structural modifications to improve the compound's pharmacokinetic profile. For instance, replacing the benzyloxy groups with more hydrophilic substituents could enhance solubility, while introducing fluorine atoms at specific positions might reduce metabolic degradation. These strategies are being actively explored to optimize the compound for clinical use.

In conclusion, Ethyl 5-(2,4-bis(benzyloxy)-5-isopropylphenyl)isoxazole-3-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, combined with the strategic placement of benzyloxy and 5-isopropylphenyl groups, positions it as a versatile scaffold for developing drugs targeting inflammation, cancer, and neurodegenerative diseases. Continued research into its synthetic methods, pharmacological mechanisms, and therapeutic applications will be critical for translating this compound into effective treatments for human diseases.